Cas no 89909-50-2 (1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester)
89909-50-2 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester
CAS No:89909-50-2
MF:C14H13NO3
MW:243.257923841476
CID:585441
PubChem ID:71326852
Update Time:2025-04-19
1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester
- benzyl 4-formyl-5-methyl-1H-pyrrole-2-carboxylate
- 89909-50-2
- DTXSID60755983
-
- Inchi: 1S/C14H13NO3/c1-10-12(8-16)7-13(15-10)14(17)18-9-11-5-3-2-4-6-11/h2-8,15H,9H2,1H3
- InChI Key: PDMKGAROQSFMPD-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(C=O)=C(C)N1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 243.08954328g/mol
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.2Ų
1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
89909-50-2 (1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester) Related Products
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